Cas no 2228612-77-7 (4-amino-4-3-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol)

• Product Name: 4-amino-4-3-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol
• CAS No: 2228612-77-7
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• CID: 6214103
• PubChem ID: 165780551
• Update Time: 2025-10-25

4-amino-4-3-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-3-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol
• 4-amino-4-[3-(trifluoromethyl)pyridin-2-yl]cyclohexan-1-ol
• EN300-1943770
• 2228612-77-7

• Inchi： 1S/C12H15F3N2O/c13-12(14,15)9-2-1-7-17-10(9)11(16)5-3-8(18)4-6-11/h1-2,7-8,18H,3-6,16H2
• InChI Key： QXQRDYKZRHKDGQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C1(CCC(CC1)O)N)(F)F

Computed Properties

• Exact Mass: 260.11364759g/mol
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-amino-4-3-(trifluoromethyl)pyridin-2-ylcyclohexan-1-ol

Comprehensive Overview of 4-amino-4-[3-(trifluoromethyl)pyridin-2-yl]cyclohexan-1-ol (CAS No. 2228612-77-7)

The compound 4-amino-4-[3-(trifluoromethyl)pyridin-2-yl]cyclohexan-1-ol (CAS No. 2228612-77-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct chemical framework, featuring a trifluoromethylpyridine moiety and a cyclohexanol backbone, makes it a valuable intermediate for drug discovery and material science applications. This article delves into its properties, synthesis, and potential uses, while addressing trending topics such as AI-driven drug design and sustainable chemistry.

One of the key features of 4-amino-4-[3-(trifluoromethyl)pyridin-2-yl]cyclohexan-1-ol is its trifluoromethyl group, which enhances metabolic stability and bioavailability—a critical factor in modern medicinal chemistry. Researchers are increasingly exploring fluorinated compounds due to their ability to improve drug efficacy and reduce side effects. This aligns with current industry trends, where precision medicine and targeted therapies dominate discussions. The compound’s pyridine ring further contributes to its versatility, enabling interactions with biological targets such as enzymes and receptors.

From a synthetic perspective, CAS No. 2228612-77-7 is often synthesized via multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. These methods are frequently optimized using computational chemistry tools, reflecting the growing integration of machine learning in reaction prediction. A common query among chemists is how to improve the yield of such complex molecules, and recent advancements in flow chemistry and catalyst design offer promising solutions.

The potential applications of 4-amino-4-[3-(trifluoromethyl)pyridin-2-yl]cyclohexan-1-ol extend beyond pharmaceuticals. Its robust structure makes it a candidate for agrochemical development, particularly in designing next-generation pesticides and herbicides. With the global push toward green chemistry, researchers are also investigating its environmental impact and biodegradability—a hot topic in regulatory and sustainability circles.

In summary, CAS No. 2228612-77-7 represents a fascinating case study in modern chemical innovation. Its combination of fluorine chemistry, heterocyclic design, and functional group diversity positions it at the forefront of interdisciplinary research. As the scientific community continues to explore its full potential, this compound is likely to play a pivotal role in addressing challenges in drug development and sustainable agriculture.